![molecular formula C8H3F7O B1411470 2,4-Difluoro-5-(trifluoromethoxy)benzodifluoride CAS No. 1803828-37-6](/img/structure/B1411470.png)
2,4-Difluoro-5-(trifluoromethoxy)benzodifluoride
Overview
Description
2,4-Difluoro-5-(trifluoromethoxy)benzodifluoride (DFTB) is a highly versatile and useful compound with a wide range of applications in scientific research and laboratory experiments. It is a fluorinated compound containing two fluorine atoms and three trifluoromethoxy functional groups. DFTB is an important compound for its potential to act as a catalyst in chemical reactions, and for its ability to act as a solvent for organic and inorganic compounds. The structure of DFTB is shown in Figure 1.
Mechanism of Action
2,4-Difluoro-5-(trifluoromethoxy)benzodifluoride is an electron-rich compound, and it is capable of donating electrons to other molecules. This makes it an effective catalyst in organic synthesis and polymerization reactions. In addition, 2,4-Difluoro-5-(trifluoromethoxy)benzodifluoride is capable of forming hydrogen bonds with other molecules, which can facilitate the formation of new molecules.
Biochemical and Physiological Effects
2,4-Difluoro-5-(trifluoromethoxy)benzodifluoride has been studied for its potential biochemical and physiological effects. Studies have shown that 2,4-Difluoro-5-(trifluoromethoxy)benzodifluoride is a potent inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of acetylcholine in the body. Additionally, 2,4-Difluoro-5-(trifluoromethoxy)benzodifluoride has been shown to inhibit the enzyme lipoxygenase (LOX), which is involved in the metabolism of fatty acids.
Advantages and Limitations for Lab Experiments
2,4-Difluoro-5-(trifluoromethoxy)benzodifluoride is a useful compound for a variety of laboratory experiments. It is non-toxic, and it is stable in a wide range of temperatures and pH levels. Additionally, 2,4-Difluoro-5-(trifluoromethoxy)benzodifluoride is soluble in a variety of organic and inorganic solvents, making it easy to use in a variety of experiments. However, 2,4-Difluoro-5-(trifluoromethoxy)benzodifluoride is a strong oxidizing agent, and it can react with other compounds in the presence of heat or light.
Future Directions
2,4-Difluoro-5-(trifluoromethoxy)benzodifluoride has a wide range of potential applications in scientific research and laboratory experiments. In the future, it could be used as a catalyst in the synthesis of new materials, or as a solvent for organic and inorganic compounds. Additionally, 2,4-Difluoro-5-(trifluoromethoxy)benzodifluoride could be used in the production of pharmaceuticals, agrochemicals, and other industrial products. Furthermore, 2,4-Difluoro-5-(trifluoromethoxy)benzodifluoride could be used to study its biochemical and physiological effects, such as its inhibition of the enzymes AChE and LOX. Finally, 2,4-Difluoro-5-(trifluoromethoxy)benzodifluoride could be used to study its potential as a therapeutic agent, as well as its potential toxicity.
Scientific Research Applications
2,4-Difluoro-5-(trifluoromethoxy)benzodifluoride has a wide range of applications in scientific research and laboratory experiments. It is commonly used as a catalyst in organic synthesis, polymerization, and other chemical reactions. It is also used in the production of pharmaceuticals, agrochemicals, and other industrial products. Additionally, 2,4-Difluoro-5-(trifluoromethoxy)benzodifluoride is used as a solvent for organic and inorganic compounds, and it is used in the synthesis of new materials.
properties
IUPAC Name |
1-(difluoromethyl)-2,4-difluoro-5-(trifluoromethoxy)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3F7O/c9-4-2-5(10)6(16-8(13,14)15)1-3(4)7(11)12/h1-2,7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNAWMZRNMPRKAY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1OC(F)(F)F)F)F)C(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3F7O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Difluoro-5-(trifluoromethoxy)benzodifluoride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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